An In-depth Technical Guide to the Synthesis and Characterization of 7-Bromoisoquinolin-3-amine
An In-depth Technical Guide to the Synthesis and Characterization of 7-Bromoisoquinolin-3-amine
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of 7-Bromoisoquinolin-3-amine, a valuable heterocyclic building block in medicinal chemistry and materials science. This document details plausible synthetic routes, expected characterization data, and the reactivity profile of this compound, serving as a vital resource for professionals in drug discovery and organic synthesis.
Compound Profile
7-Bromoisoquinolin-3-amine is a bifunctional molecule featuring an isoquinoline core, which is a prominent scaffold in numerous biologically active natural products and synthetic pharmaceuticals.[1] The strategic placement of a bromine atom at the 7-position and an amino group at the 3-position makes it a versatile intermediate for further chemical modifications.[1] The bromine atom serves as a handle for various cross-coupling reactions, while the amino group is a key pharmacophoric element and a site for derivatization.[1]
Physicochemical Properties
A summary of the key physicochemical properties of 7-Bromoisoquinolin-3-amine is presented in Table 1.
| Property | Value | Source(s) |
| CAS Number | 1192815-02-3 | [2][3] |
| Molecular Formula | C₉H₇BrN₂ | [2] |
| Molecular Weight | 223.07 g/mol | [2] |
| Exact Mass | 221.97926 Da | [2] |
| Appearance | Yellow to brown solid (predicted) | |
| Topological Polar Surface Area | 38.9 Ų | [2] |
| InChIKey | FBTKUAFGTDENLW-UHFFFAOYSA-N | [2] |
| SMILES | C1=CC(=CC2=CN=C(C=C21)N)Br | [2] |
Synthesis of 7-Bromoisoquinolin-3-amine
Proposed Synthetic Route 1: Sandmeyer Reaction
A plausible and direct route to 7-Bromoisoquinolin-3-amine is the Sandmeyer reaction, which involves the diazotization of an amino group followed by its substitution with a bromide.[1] This approach would start from the precursor 7-aminoisoquinolin-3-amine.
Workflow for Sandmeyer Reaction Synthesis
Materials:
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7-Aminoisoquinolin-3-amine
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Hydrobromic acid (48% aq.)
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Sodium nitrite (NaNO₂)
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Copper(I) bromide (CuBr)
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Sodium hydroxide (NaOH) solution
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Ethyl acetate
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Brine
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Anhydrous sodium sulfate (Na₂SO₄)
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Silica gel for column chromatography
Procedure:
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Diazotization: 7-Aminoisoquinolin-3-amine is dissolved in aqueous hydrobromic acid and the solution is cooled to 0-5 °C in an ice-water bath. A solution of sodium nitrite in water is added dropwise while maintaining the temperature below 5 °C. The reaction mixture is stirred for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.
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Sandmeyer Reaction: In a separate flask, a solution or suspension of copper(I) bromide in hydrobromic acid is prepared and cooled. The cold diazonium salt solution is then slowly added to the CuBr mixture.
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Decomposition: The reaction mixture is allowed to warm to room temperature and then gently heated (e.g., to 50-60 °C) until the evolution of nitrogen gas ceases.
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Work-up and Purification: After cooling to room temperature, the mixture is basified with a cold aqueous NaOH solution. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford 7-Bromoisoquinolin-3-amine.
Proposed Synthetic Route 2: Buchwald-Hartwig Amination
An alternative approach involves the palladium-catalyzed Buchwald-Hartwig amination.[1] This would likely start from 3,7-dibromoisoquinoline, with a selective amination at the 3-position. The selectivity could be influenced by the choice of palladium catalyst, ligand, and reaction conditions.
Workflow for Buchwald-Hartwig Amination Synthesis
Materials:
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3,7-Dibromoisoquinoline
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Palladium(II) acetate (Pd(OAc)₂)
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Xantphos (or another suitable phosphine ligand)
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Sodium tert-butoxide (NaOtBu)
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Anhydrous toluene
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Ammonia source (e.g., aqueous ammonia, or an ammonia surrogate like lithium bis(trimethylsilyl)amide)
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Diatomaceous earth
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Ethyl acetate
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Brine
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Anhydrous sodium sulfate (Na₂SO₄)
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Silica gel for column chromatography
Procedure:
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Reaction Setup: A reaction vessel is charged with 3,7-dibromoisoquinoline, palladium(II) acetate, the phosphine ligand, and sodium tert-butoxide. The vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen).
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Amination: Anhydrous toluene and the ammonia source are added. The reaction mixture is heated to a specified temperature (e.g., 80-110 °C) and stirred for several hours until the starting material is consumed (monitored by TLC or LC-MS).
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Work-up and Purification: After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and filtered through a pad of diatomaceous earth. The filtrate is washed with water and brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield 7-Bromoisoquinolin-3-amine.
Characterization of 7-Bromoisoquinolin-3-amine
Thorough characterization is essential to confirm the identity and purity of the synthesized 7-Bromoisoquinolin-3-amine. The following techniques are standard for the structural elucidation of such compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the structure of 7-Bromoisoquinolin-3-amine.
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¹H NMR: The proton NMR spectrum is expected to show distinct signals in the aromatic region for the isoquinoline protons. The protons on the pyridine ring are generally more deshielded. A broad singlet corresponding to the amine (NH₂) protons would also be expected. Based on predictive data, the aromatic protons are expected in the δ 7.8–8.5 ppm range, and the amine protons around δ 5.2–5.5 ppm.[1]
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¹³C NMR: The proton-decoupled ¹³C NMR spectrum should display nine signals, one for each carbon atom in the molecule. The carbon atom attached to the bromine (C7) and the carbons of the pyridine ring will have characteristic chemical shifts.
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2D NMR: Techniques like COSY, HSQC, and HMBC can be employed for unambiguous assignment of all proton and carbon signals, which is crucial for confirming the regiochemistry.[1]
Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition.
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Low-Resolution MS (LRMS): Electron Ionization (EI) or Electrospray Ionization (ESI) would show the molecular ion peak. A characteristic feature for a compound containing one bromine atom is the presence of two peaks of nearly equal intensity, separated by 2 m/z units (M⁺ and [M+2]⁺), corresponding to the natural isotopic abundance of ⁷⁹Br and ⁸¹Br.[4] For 7-Bromoisoquinolin-3-amine, these peaks would be expected at m/z 222 and 224.
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High-Resolution MS (HRMS): This technique provides the exact mass of the molecular ion, allowing for the unequivocal determination of the elemental composition (C₉H₇⁷⁹BrN₂ or C₉H₇⁸¹BrN₂).[1]
Infrared (IR) Spectroscopy
IR spectroscopy can confirm the presence of key functional groups. Expected characteristic absorption bands include N-H stretching vibrations for the primary amine (typically in the 3350–3450 cm⁻¹ region) and C-Br stretching vibrations (in the 550–650 cm⁻¹ range).[1]
A summary of the expected characterization data is provided in Table 2.
| Technique | Expected Data |
| ¹H NMR | Aromatic protons: δ ~7.8–8.5 ppm; Amine (NH₂) protons: δ ~5.2–5.5 ppm (broad singlet)[1] |
| ¹³C NMR | 9 distinct signals corresponding to the carbon skeleton. |
| Mass Spec (MS) | Molecular ion peaks at m/z ≈ 222 and 224 (in a ~1:1 ratio). |
| HRMS | Calculated for C₉H₇⁷⁹BrN₂ + H⁺: 222.9869; Found: [Value to be determined experimentally]. |
| IR (cm⁻¹) | ~3450-3350 (N-H stretch), ~1620 (C=N stretch), ~1580 (C=C stretch), ~650-550 (C-Br stretch).[1] |
Reactivity and Applications
7-Bromoisoquinolin-3-amine is a valuable building block due to the orthogonal reactivity of its two functional groups.
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Reactions at the C7-Bromo Position: The bromine atom is an excellent leaving group in various palladium-catalyzed cross-coupling reactions, including:
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Suzuki-Miyaura Coupling: To form C-C bonds with aryl, heteroaryl, or alkyl boronic acids/esters.[1]
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Stille Coupling: For C-C bond formation with organostannanes.[1]
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Sonogashira Coupling: To introduce alkynyl groups.[1]
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Buchwald-Hartwig Amination: To form C-N bonds, leading to 7-amino, 7-alkylamino, or 7-arylamino derivatives.[1]
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-
Reactions at the C3-Amino Group: The primary amino group is nucleophilic and can undergo a variety of transformations, such as:
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Acylation to form amides.
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Alkylation to form secondary and tertiary amines.
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Diazotization to form a diazonium salt, which can be subsequently displaced by various nucleophiles.
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The dual functionality of 7-Bromoisoquinolin-3-amine allows for the systematic modification of the isoquinoline scaffold, enabling the generation of libraries of diverse compounds for structure-activity relationship (SAR) studies in drug discovery programs targeting areas such as oncology, infectious diseases, and neurological disorders.[1]
Safety Information
Based on GHS classifications for this compound, it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. All manipulations should be carried out in a well-ventilated fume hood.
